4-Benzoylphenyl methacrylate

• IUPAC Name: (4-benzoylphenyl) 2-methylprop-2-enoate
• InChI: InChI=1S/C17H14O3/c1-12(2)17(19)20-15-10-8-14(9-11-15)16(18)13-6-4-3-5-7-13/h3-11H,1H2,2H3
• InChI Key: RYWGNBFHIFRNEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OC1=CC=C(C=C1)C(=O)C2=CC=CC=C2
• Molecular Formula: C17H14O3
• DSSTOX Substance ID: DTXSID801019359
• Molecular Weight: 266.29 g/mol
• CAS RN: 56467-43-7

Description

4-Benzoylphenyl methacrylate is a monomer with the molecular formula C17H14O3. It is also known as BPA or methacrylate benzophenone. This monomer has a characteristic odor and is a pale yellow crystalline powder.

Synthesis Analysis

The methacrylic monomer, 4-benzoylphenyl methacrylate (BPM), can be synthesized by reacting 4-hydroxy benzophenone dissolved in methyl ethyl ketone (MEK) with methacryloyl chloride in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of 4-Benzoylphenyl methacrylate consists of a benzoylphenyl group attached to a methacrylate group. The InChI code for this compound is 1S/C17H14O3/c1-12(2)17(19)20-15-10-8-14(9-11-15)16(18)13-6-4-3-5-7-13/h3-11H,1H2,2H3.

Physical And Chemical Properties Analysis

4-Benzoylphenyl methacrylate has a molecular weight of 266.3. It has a density of 1.1±0.1 g/cm3, a boiling point of 418.2±24.0 °C at 760 mmHg, and a flash point of 185.5±22.9 °C. It has 3 H bond acceptors, 0 H bond donors, and 5 freely rotating bonds.

Scientific Research Applications

Photopolymerization and Photocrosslinking

• Photopolymerization is a process where monomers react under UV light to form a polymer. 4-Benzoylphenyl methacrylate readily undergoes polymerization due to its methacrylate group. .

Liquid Crystal Polymers (LCPs)

• LCPs exhibit unique optical and mechanical properties. .

Safety And Hazards

4-Benzoylphenyl methacrylate is classified as hazardous to the aquatic environment, short-term (Acute) - Category Acute 1. It is very toxic to aquatic life. Precautionary measures include avoiding release to the environment and collecting spillage.

Future Directions

While there is limited information available on the future directions of 4-Benzoylphenyl methacrylate, it has been used in the synthesis of curable copolymer coatings, which have potential applications in packaging, cosmetic, and biomedical fields.

Synthesis routes and methods I

Procedure details

To a 100 mL round-bottomed flask equipped with a magnetic stirrer bar and an addition funnel was added 4-hydroxybenzophenone (1 g, 5.04 mmol) and CH2Cl2 (35 mL). The mixture was cooled to 0° C. and methacryloyl chloride (0.39 mL, 4.04 mmol) was added in one portion. After 30 minutes, triethylamine (0.7 mL, 5.04 mmol) dissolved in CH2Cl2 (10 mL) was added dropwise over 30 minutes. The reaction mixture was allowed to stir for a further 1 hour at 0° C. and then at room temperature for 3 hours. After this time, the organic mixture was washed with 0.1% NaOH (3×100 mL) and water (5×100 mL). The combined organic layers were dried over MgSO4 and then concentrated in vacuo to afford a crude product. The crude product was purified by column chromatography (100% CH2Cl2) to provide the compound as a white solid (yield=75%, 1 g).

Synthesis routes and methods II

Procedure details

Prepared from 6.0 g of 4-hydroxybenzophenone and 4.4 ml of methacryloyl chloride in 70 ml of pyridine. Recrystallized from ethyl acetate-ethanol-water; M.P.~69.5°-70.5° C.

Q & A

Q1: What makes BPMA a suitable component for creating crosslinked polymer networks, and what are the benefits of such networks in material science?

A1: BPMA features a photoactive benzophenone group that facilitates crosslinking upon UV irradiation [, ]. This crosslinking capability allows for the creation of stable polymer networks with enhanced mechanical properties and resistance to solvents [, ]. These properties make BPMA-containing polymers suitable for applications such as coatings, adhesives, and biomaterials.

Q2: How does the incorporation of BPMA affect the thermal properties of copolymers?

A2: Studies have shown that incorporating BPMA into copolymers generally increases their glass transition temperature (Tg) []. This increase in Tg is attributed to the rigid structure of the benzophenone moiety, which hinders chain mobility and enhances thermal stability.

Q3: Can you explain the role of BPMA in the development of organic electrochromic devices (ECDs) and how it contributes to their performance?

A3: BPMA plays a crucial role in ECDs by enabling the fabrication of highly transparent and electrochemically stable ion storage layers []. When copolymerized with 2,2,6,6-tetramethyl-4-piperidinyloxy methacrylate (PTMA) and subsequently photo-crosslinked, the resulting thin film exhibits improved electrochemical stability due to reduced dissolution in electrolytes []. This enhanced stability, coupled with high transparency, makes BPMA-containing polymers promising candidates for use in ECDs.

Q4: How does BPMA contribute to the fabrication of fluorescent nanogels, and what makes these nanogels unique?

A4: BPMA serves as a precursor to create aggregation-induced emission (AIE)-active spacers within nanogels []. Through a multi-step synthesis, the benzophenone groups of BPMA are converted into tetraphenylethylene (TPE) units, which act as AIE luminogens []. These nanogels exhibit strong fluorescence in both aggregated and dilute solutions due to the restricted movement of TPE within the crosslinked network []. This property makes them valuable for applications like fluorescent macromolecular additives and imaging probes.

Q5: How can the epoxide content be controlled in BPMA-containing copolymers, and what are the potential applications of such control?

A5: The epoxide content in BPMA-containing copolymers can be precisely controlled by adjusting the ratio of glycidyl methacrylate during copolymerization []. This control allows for tailoring the material's properties, such as its reactivity towards ring-opening reactions []. By controlling the epoxide content, researchers can fine-tune the surface functionality of coatings for applications like biopatterning, active packaging, and nanotechnology [].

Q6: What are the implications of BPMA's photoactive nature in the context of degradable anti-biofouling coatings?

A6: The photoactive benzophenone group in BPMA enables UV-induced crosslinking, leading to the formation of stable coatings []. Furthermore, this photoactivity can be harnessed to control the degradation rate of these coatings []. By adjusting the composition of copolymers containing BPMA and other degradable components, researchers can fine-tune the degradation rate and swelling ratio of the coatings, enabling the development of materials with predictable lifetimes for applications like marine anti-biofouling coatings [].